1-(5-Chloro-thiophen-3-YL)ethanol
Overview
Description
1-(5-Chloro-thiophen-3-YL)ethanol is a chemical compound with the molecular formula C6H7ClOS . It is used as an intermediate in the synthesis of various pharmaceutical and chemical products .
Molecular Structure Analysis
The molecular structure of 1-(5-Chloro-thiophen-3-YL)ethanol consists of a thiophene ring attached to an ethanol group . The thiophene ring contains a sulfur atom and the ethanol group contains a hydroxyl (-OH) group .Chemical Reactions Analysis
The specific chemical reactions involving 1-(5-Chloro-thiophen-3-YL)ethanol can vary widely depending on the context. In general, thiophene derivatives like this one can participate in a variety of chemical reactions, including those involving cyclization of functionalized alkynes .Scientific Research Applications
Pharmacology: Antimicrobial Agents
The thiophene nucleus, which is part of the structure of 1-(5-Chloro-thiophen-3-YL)ethanol, has been shown to exhibit a range of biological activities. Specifically, derivatives of thiophene have been utilized as antimicrobial agents. They have demonstrated inhibitory effects against various organisms, including B. subtilis , E. coli , P. vulgaris , and S. aureus . This suggests that 1-(5-Chloro-thiophen-3-YL)ethanol could be a valuable scaffold for developing new antimicrobial drugs.
Material Science: Organic Semiconductors
Thiophene derivatives play a significant role in the advancement of organic semiconductors. They are used in the fabrication of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs) . The presence of the thiophene ring in 1-(5-Chloro-thiophen-3-YL)ethanol could make it a candidate for use in electronic materials and devices.
Industrial Chemistry: Corrosion Inhibitors
In industrial applications, thiophene and its derivatives have been used as corrosion inhibitors . The chemical structure of 1-(5-Chloro-thiophen-3-YL)ethanol suggests potential utility in protecting metals and alloys from corrosion, which is crucial in extending the life of industrial machinery and infrastructure.
Therapeutic Research: Anti-inflammatory Drugs
Thiophene compounds have been reported to possess anti-inflammatory properties . As such, 1-(5-Chloro-thiophen-3-YL)ethanol could be explored for its potential use in the development of new anti-inflammatory medications, contributing to the treatment of diseases characterized by inflammation.
Biochemistry: Enzyme Inhibition Studies
The thiophene nucleus is known to interact with various enzymes, acting as an inhibitor in some cases . This characteristic can be harnessed in biochemistry research, where 1-(5-Chloro-thiophen-3-YL)ethanol might be used to study enzyme activity and inhibition, aiding in the understanding of metabolic pathways and the development of enzyme-targeted therapies.
Environmental Science: Analytical Standards
Compounds like 1-(5-Chloro-thiophen-3-YL)ethanol are often used as reference standards in environmental testing . They help in the accurate detection and quantification of contaminants, playing a critical role in environmental monitoring and pollution control efforts.
Safety and Hazards
properties
IUPAC Name |
1-(5-chlorothiophen-3-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClOS/c1-4(8)5-2-6(7)9-3-5/h2-4,8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XROBASKSBLIYFH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CSC(=C1)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Chloro-thiophen-3-YL)ethanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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